2(1H)-Pyrimidinone, 4-amino-5,6-dihydro-6-hydroxy-

• Molecular Formula: C4H7N3O2
• Molecular Weight: 129.12 g/mol
• IUPAC Name: 4-hydroxy-6-imino-1,3-diazinan-2-one
• InChI: InChI=1S/C4H7N3O2/c5-2-1-3(8)7-4(9)6-2/h3,8H,1H2,(H3,5,6,7,9)
• InChI Key: NTSXTIXFNKXCIB-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)NC1=N)O

Description

2(1H)-Pyrimidinone, 4-amino-5,6-dihydro-6-hydroxy- is a pyrimidinone derivative characterized by a hydroxyl group at position 6, an amino group at position 4, and a partially saturated 5,6-dihydro ring system. The 5,6-dihydro configuration may influence tautomerism and hydrogen-bonding capacity, critical for interactions in biological systems .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrimidinone Derivatives

Compound Name (CAS No.)	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
2(1H)-Pyrimidinone, 4-amino-5,6-dihydro-6-hydroxy-	4-NH₂, 6-OH, 5,6-dihydro	C₄H₆N₃O₂*	128.11	Potential intermediate for oxidative DNA damage studies; tautomerism-dependent reactivity
6-Amino-2-methyl-5-nitroso-4(1H)-pyrimidinone (2209-72-5)	2-CH₃, 5-NO, 6-NH₂	C₅H₆N₄O₂	154.13	Reactive intermediate in nitroso compound synthesis; used in antitumor agents
6-Amino-2-methoxy-4(1H)-pyrimidinone	2-OCH₃, 6-NH₂	C₅H₇N₃O₂	141.13	Soluble in polar solvents; precursor for antibiotics and antivirals
5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone (1598-63-6)	2-CH₃, 5-F, 6-OH	C₅H₅FN₂O₂	144.10	Agrochemical intermediate; enhances pesticide efficacy
6-Amino-2-(methylthio)-4(1H)-pyrimidinone (1074-41-5)	2-SCH₃, 6-NH₂	C₅H₇N₃OS	157.19	Corrosion inhibitor; forms stable hydrogen-bonded networks

*Inferred from structural analogs; exact data may require validation.

Substituent Effects on Basicity and Reactivity

• Electron-Withdrawing Groups (EWGs): Nitroso (5-NO) and fluoro (5-F) substituents reduce basicity by destabilizing the protonated form. For example, 5-nitroso derivatives (154.13 g/mol) exhibit enhanced electrophilicity, aiding in cross-coupling reactions .
• Electron-Donating Groups (EDGs): Methoxy (2-OCH₃) and methylthio (2-SCH₃) groups increase basicity. The 2-methoxy derivative (141.13 g/mol) shows improved solubility in polar solvents, advantageous for drug formulation .
• Hydrogen-Bonding Capacity: The 6-hydroxy group in 5,6-dihydro derivatives enables intramolecular hydrogen bonding, stabilizing tautomers (e.g., 4[1H]-pyrimidinone vs. 6[1H]-pyrimidinone). This property is exploited in supramolecular chemistry for dimerization (Kd > 10⁶ M⁻¹ in CHCl₃) .

Stability and Corrosion Inhibition

• Methylthio Derivatives (157.19 g/mol): Exhibit high corrosion inhibition efficiency (~85% at 21 × 10⁻⁶ M) in acidic environments via adsorption on metal surfaces .
• Hydroxy Derivatives: Susceptible to oxidation under UV light, as seen in 1-methyl-2(1H)-pyrimidinone (1MP), which abstracts hydrogen atoms from alcohols (k ≈ 10⁴ M⁻¹s⁻¹) .

Key Research Findings

• Tautomerism and Dimerization: Ureidopyrimidones with 4[1H]-tautomers form quadruple hydrogen-bonded dimers, critical for self-assembling materials. Substituents like 6-CF₃ shift the equilibrium toward the pyrimidin-4-ol form, altering dimer stability .
• Photochemical Reactivity: 1MP analogs undergo intramolecular hydrogen abstraction in zebularine, suggesting that 5,6-dihydro derivatives may similarly participate in oxidative DNA damage .
• Synthetic Versatility: Nitroso and fluoro substituents enable regioselective functionalization, expanding utility in medicinal chemistry .